Cas no 221158-94-7 (methyl (1R,2S)-2-aminocyclobutane-1-carboxylate)

• Product Name: methyl (1R,2S)-2-aminocyclobutane-1-carboxylate
• CAS No: 221158-94-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD27986931
• CID: 244168
• PubChem ID: 45078849
• Update Time: 2025-10-18

methyl (1R,2S)-2-aminocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 2-amino-, methyl ester, (1R,2S)-
• Cyclobutanecarboxylic acid, 2-amino-, methyl ester, (1R,2S)- (9CI)
• (1S,2R)-METHYL 2-AMINOCYCLOBUTANECARBOXYLATE
• methyl (1R,2S)-2-aminocyclobutane-1-carboxylate
• 517914-00-0
• 2-Aminocyclobutanecarboxylic acid methyl ester (1R,2S)
• 2-AMINOCYCLOBUTANECARBOXYLIC ACID METHYL ESTER (1S,2R)[517914-00-0]
• methyl (1R,2S)-2-aminocyclobutane-1-carboxylate hydrochloride
• J-508029
• EN300-1069193
• (1R,2S)-methyl-2-aminocyclobutanecarboxylate
• D72717
• 1071654-83-5
• EN300-266539
• AKOS006338101
• D72443
• 221158-94-7
• (1R,2S)-Methyl 2-aminocyclobutanecarboxylate
• rac-methyl (1R,2S)-2-aminocyclobutane-1-carboxylate
• Methyl cis-2-aminocyclobutane-1-carboxylate
• SCHEMBL23906283

• MDL： MFCD27986931
• Inchi： 1S/C6H11NO2/c1-9-6(8)4-2-3-5(4)7/h4-5H,2-3,7H2,1H3/t4-,5+/m1/s1
• InChI Key： IMHXOVKGKHSNDO-UHNVWZDZSA-N
• SMILES： O(C)C([C@@H]1CC[C@@H]1N)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1R,2S)-2-aminocyclobutane-1-carboxylate

Methyl (1R,2S)-2-Aminocyclobutane-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 221158-94-7, commonly referred to as methyl (1R,2S)-2-aminocyclobutane-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique cyclobutane ring structure, which plays a pivotal role in its biological activity and chemical properties. The stereochemistry of the molecule, specifically the (1R,2S) configuration, is critical in determining its interactions with biological systems and its potential applications in drug discovery.

Recent studies have highlighted the importance of methyl (1R,2S)-2-aminocyclobutane-1-carboxylate in the development of novel therapeutic agents. Its ability to modulate specific biological pathways has made it a focus of attention in both academic and industrial research settings. For instance, researchers have explored its potential as a precursor for the synthesis of bioactive compounds with enhanced pharmacokinetic properties.

The synthesis of methyl (1R,2S)-2-aminocyclobutane-1-carboxylate involves a multi-step process that requires precise control over stereochemistry. One of the most efficient methods reported in the literature involves the use of asymmetric catalysis to achieve the desired (1R,2S) configuration. This approach not only ensures high enantiomeric excess but also minimizes the formation of by-products, making it suitable for large-scale production.

In terms of physical and chemical properties, methyl (1R,2S)-2-aminocyclobutane-1-carboxylate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with results indicating that it is resistant to hydrolysis under neutral conditions but can undergo degradation in strongly acidic or basic environments.

The biological activity of methyl (1R,2S)-2-aminocyclobutane-1-carboxylate has been extensively studied using in vitro and in vivo models. Experimental data suggest that this compound possesses potent inhibitory effects on certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. Furthermore, its ability to cross the blood-brain barrier has opened up new avenues for its application in neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on methyl (1R,2S)-2-aminocyclobutane-1-carboxylate. These studies have provided valuable insights into its binding affinity with target proteins and have guided the design of more potent analogs with improved pharmacological profiles.

In conclusion, methyl (1R,2S)-2-aminocyclobutane-1-carboxylate represents a valuable compound with diverse applications in the field of medicinal chemistry. Its unique structural features and promising biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern therapeutic strategies.